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Compound of Interest

Compound Name: Squalene

Cat. No.: B164333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Squalene (C₃₀H₅₀) is a naturally occurring triterpene and a key intermediate in the biosynthesis

of sterols in both plants and animals.[1][2] Abundantly found in shark liver oil and various

vegetable oils like olive oil, squalene is also a primary component of human skin surface lipids,

where it is believed to play a protective role.[1][3] Its highly unsaturated structure, containing

six double bonds, confers significant chemical reactivity, suggesting a potential role as an

antioxidant.[4] In vitro assays are crucial first steps in validating and quantifying the antioxidant

potential of squalene, providing valuable data for its application in dermatology, cosmetics, and

drug development. These assays help elucidate its mechanisms of action, which may include

scavenging free radicals and quenching singlet oxygen.

Mechanisms of Antioxidant Activity and
Corresponding Assays
Squalene's antioxidant properties can be evaluated through various in vitro methods, each

targeting a specific mechanism of action. The primary mechanisms include neutralizing free

radicals through hydrogen or electron donation and quenching reactive oxygen species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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